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Compound of Interest

Compound Name: CEP-11981 tosylate

Cat. No.: B12370821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
CEP-11981, also known as ESK981, is an orally bioavailable small molecule tyrosine kinase

inhibitor (TKI). Its tosylate salt has been investigated for its antiangiogenic and antineoplastic

activities. This technical guide provides a comprehensive overview of the molecular

characteristics, mechanism of action, preclinical and clinical data, and relevant experimental

protocols for CEP-11981 tosylate.

Molecular Profile
CEP-11981 tosylate is the salt form of the active free base, CEP-11981.

Property Value Reference

Chemical Formula C35H35N7O4S [1]

Molecular Weight 649.8 g/mol [1]

CAS Number 901128-79-8

Synonyms
ESK981 tosylate, BOL-

303213X tosylate

Component Molecules:
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Component Chemical Formula Molecular Weight

CEP-11981 (free base) C28H27N7O 477.56 g/mol

p-Toluenesulfonic acid C7H8O3S 172.20 g/mol

Mechanism of Action
CEP-11981 is a multi-targeted tyrosine kinase inhibitor that primarily targets key receptors

involved in angiogenesis and tumor cell proliferation. Its principal targets include:

Vascular Endothelial Growth Factor Receptors (VEGFR1, VEGFR2, VEGFR3): Crucial

mediators of angiogenesis, the formation of new blood vessels that supply tumors with

nutrients and oxygen.

TEK Tyrosine Kinase (TIE2): An essential receptor in vascular stabilization and maturation.

Fibroblast Growth Factor Receptor 1 (FGFR1): Involved in tumor cell proliferation, survival,

and angiogenesis.

By inhibiting these receptors, CEP-11981 disrupts the signaling pathways that promote tumor

growth, invasion, and metastasis.

Signaling Pathway Inhibition
CEP-11981's inhibitory action on VEGFR and TIE2 blocks downstream signaling cascades

critical for endothelial cell proliferation, migration, and survival. The following diagram illustrates

the key signaling pathways affected by CEP-11981.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CEP-11981 Tosylate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12370821#cep-11981-tosylate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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